Cas no 21797-50-2 (a-D-Mannopyranoside, phenyl)

• Product Name: a-D-Mannopyranoside, phenyl
• CAS No: 21797-50-2
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 263958
• PubChem ID: 89049
• Update Time: 2025-04-19

a-D-Mannopyranoside, phenyl Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, phenyl
• Phenyl alpha-D-mannopyranoside
• Phenyl α-D-mannopyranoside
• phenyl-alpha-d-mannopyranoside
• phenyl-a-d-mannopyranoside
• EINECS 244-583-1
• DTXSID801311290
• (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-phenoxyoxane-3,4,5-triol
• SCHEMBL4651473
• (2R,3S,4S,5S,6R)-2-(Hydroxymethyl)-6-phenoxytetrahydro-2H-pyran-3,4,5-triol
• CHEMBL1172858
• 21797-50-2
• NS00084370

• Inchi： 1S/C12H16O6/c13-6-8-9(14)10(15)11(16)12(18-8)17-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11+,12+/m1/s1
• InChI Key： NEZJDVYDSZTRFS-GCHJQGSQSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.09468823g/mol
• Monoisotopic Mass: 256.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.4Ų